Cas no 10432-84-5 (1-CHLORO-2-ISOCYANOBENZENE)

1-CHLORO-2-ISOCYANOBENZENE Properties

Names and Identifiers

• 1-CHLORO-2-ISOCYANOBENZENE
• 2-CHLOROPHENYLISOCYANIDE
• Benzene, 1-chloro-2-isocyano-
• 2-Chlor-phenylisocyanid
• 2-CHLORPHENYLISOCYANIDE
• o-Chlor-phenyl-isocyanid
• Benzene, 1-chloro-2-isocyano- (9CI)
• Benzene,1-chloro-2-isocyano-
• SY069871
• AKOS006276917
• 2-chlorophenyl-isonitrile
• 10432-84-5
• MFCD02664596
• EN300-254870
• FT-0696909
• GS-0315
• AC9402
• DRNNMKBEVALIPU-UHFFFAOYSA-N
• SCHEMBL653876
• 2-Chlorophenylisocyanide
• 1-chloro-2-isocyanobenzene
• +Expand

• MDL： MFCD02664596
• InChIKey： DRNNMKBEVALIPU-UHFFFAOYSA-N
• Inchi： 1S/C7H4ClN/c1-9-7-5-3-2-4-6(7)8/h2-5H
• SMILES： ClC1C=CC=CC=1[N+]#[C-]

Computed Properties

• Exact Mass: 137.00300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.003
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• LogP: 2.12150
• PSA: 0.00000
• Melting Point: 28-32 °C(lit.)
• Flash Point: 200 °F